Cas no 89629-90-3 (Benzoyl chloride, 3-chloro-5-nitro-)

• Product Name: Benzoyl chloride, 3-chloro-5-nitro-
• CAS No: 89629-90-3
• MF: C₇H₃Cl₂NO₃
• MW: 220.009619951248
• CID: 594160
• PubChem ID: 21406546
• Update Time: 2025-04-19

Benzoyl chloride, 3-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-chloro-5-nitro-
• 3-chloro-5-nitroBenzoyl chloride
• DTXSID20613252
• AKOS017552446
• 89629-90-3
• SCHEMBL11689544

• Inchi： 1S/C7H3Cl2NO3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H
• InChI Key： FHISLJCLOFRSHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.9489983g/mol
• Monoisotopic Mass: 218.9489983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives